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Compound Name:
8-(Hydroxyamino)-8-oxooctanoic

acid

Cat. No.: B3047937 Get Quote

Currently, there is a notable absence of published studies specifically addressing the

reproducibility of research findings concerning 8-(Hydroxyamino)-8-oxooctanoic acid. This

guide, therefore, focuses on presenting the available chemical and synthesis-related

information for this compound, alongside data for related molecules to provide a contextual

understanding for researchers, scientists, and drug development professionals. Without direct

comparative experimental data, this document serves as a foundational resource for those

interested in working with this molecule.

Chemical Properties and Synthesis Precursors
8-(Hydroxyamino)-8-oxooctanoic acid, also known as octanedioic acid hydroxyamide, is a

derivative of octanoic acid.[1] Its chemical structure and properties are summarized in the table

below.
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Property Value Source

IUPAC Name
8-(hydroxyamino)-8-

oxooctanoic acid
[1]

Molecular Formula C8H15NO4 [1]

Molecular Weight 189.21 g/mol [1]

CAS Number 149647-86-9 [1]

Synonyms

Octanedioic acid

hydroxyamide, UNII-

S4CYV86ENG

[1]

Key precursors for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic acid include

octanedioic acid (suberic acid) and its derivatives.

Insights from Related Compounds: Synthesis of 8-
Aminooctanoic Acid
While detailed experimental protocols for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic
acid are not readily available in the reviewed literature, examining the synthesis of a

structurally related compound, 8-aminooctanoic acid, can provide valuable insights into

potential synthetic strategies. 8-Aminooctanoic acid is a versatile molecule used in the

synthesis of polyamides and as a linker in biochemical and pharmaceutical applications.[2]

A common synthetic route to 8-aminooctanoic acid starts from cyclooctanone and involves a

Beckmann or Schmidt rearrangement to form a lactam, which is then hydrolyzed.[2] Another

pathway involves the hydrolysis of methyl 8-aminooctanoate.[2]

Potential Synthetic Workflow
Based on the synthesis of related compounds, a hypothetical workflow for the synthesis of 8-
(Hydroxyamino)-8-oxooctanoic acid can be proposed. This workflow is for illustrative

purposes and would require experimental validation.
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Hypothetical Synthesis of 8-(Hydroxyamino)-8-oxooctanoic acid

Octanedioic acid Activation of one
carboxylic acid group

e.g., Thionyl chloride Reaction with
hydroxylamine

NH2OH
8-(Hydroxyamino)-8-oxooctanoic acid

Purification
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Caption: A potential, unverified synthetic route to 8-(Hydroxyamino)-8-oxooctanoic acid.

Limitations and Future Directions
The lack of published data on the biological activity, signaling pathways, and comparative

performance of 8-(Hydroxyamino)-8-oxooctanoic acid presents a significant gap in the

scientific literature. Future research should focus on:

Establishing and publishing detailed, reproducible protocols for the synthesis and purification

of 8-(Hydroxyamino)-8-oxooctanoic acid.

Investigating its biological effects in relevant in vitro and in vivo models.

Conducting comparative studies against other relevant compounds to understand its relative

efficacy and potential applications.

Without such foundational research, the reproducibility and potential utility of 8-
(Hydroxyamino)-8-oxooctanoic acid in any scientific or therapeutic context remain

unevaluated. Researchers are encouraged to approach work with this compound with a focus

on rigorous methodology and transparent reporting to build a reliable body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3047937?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047937?utm_src=pdf-body
https://www.benchchem.com/product/b3047937?utm_src=pdf-body
https://www.benchchem.com/product/b3047937?utm_src=pdf-body
https://www.benchchem.com/product/b3047937?utm_src=pdf-body
https://www.benchchem.com/product/b3047937?utm_src=pdf-body
https://www.benchchem.com/product/b3047937?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 8-(Hydroxyamino)-8-oxooctanoic acid | C8H15NO4 | CID 21490418 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 8-Aminooctanoic acid | 1002-57-9 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Reproducibility of Research on 8-(Hydroxyamino)-8-
oxooctanoic acid: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047937#reproducibility-of-published-research-
findings-on-8-hydroxyamino-8-oxooctanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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